Cas no 1624268-76-3 (Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate)

Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate is a conjugated enolate compound with a unique structural configuration, featuring a phenyl-substituted pentadienyl backbone. Its (1Z,4E)-stereochemistry and oxo-functional group enhance reactivity in nucleophilic addition and conjugate addition reactions, making it valuable in synthetic organic chemistry. The sodium counterion improves solubility in polar aprotic solvents, facilitating its use in controlled anionic processes. This compound is particularly useful as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals and fine chemicals, due to its ability to participate in carbon-carbon bond-forming reactions. Its stability under inert conditions ensures consistent performance in demanding synthetic applications.
Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate structure
1624268-76-3 structure
Product Name:Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate
CAS No:1624268-76-3
MF:C12H11NaO2
MW:210.204314470291
CID:3162912
PubChem ID:86280227
Update Time:2025-06-07

Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate Chemical and Physical Properties

Names and Identifiers

    • Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate
    • 1624268-76-3
    • AKOS024464670
    • Sodium(1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate
    • Inchi: 1S/C12H12O2.Na/c1-10(12(14)7-8-13)9-11-5-3-2-4-6-11;/h2-9,13H,1H3;/q;+1/p-1/b8-7-,10-9+;
    • InChI Key: KLPRDLPWXJSMDV-AXEASZOCSA-M
    • SMILES: [Na+].O=C(/C=C\[O-])/C(/C)=C/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 210.06567387Da
  • Monoisotopic Mass: 210.06567387Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.1Ų

Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019111426-1g
Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate
1624268-76-3 95%
1g
750.00 USD 2021-06-17
Crysdot LLC
CD12136184-1g
Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate
1624268-76-3 95+%
1g
$750 2024-07-24

Additional information on Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate

Research Briefing on Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate (CAS: 1624268-76-3)

Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate (CAS: 1624268-76-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique conjugated dienone structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The purpose of this research briefing is to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the synthetic pathways for Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate, with particular emphasis on its stereoselective formation and stability under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structural integrity and purity. These studies have also explored the compound's reactivity with various biological targets, shedding light on its potential as a lead molecule for drug development.

In vitro and in vivo investigations have demonstrated the compound's efficacy in modulating key signaling pathways involved in inflammation and cancer progression. For instance, Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate has been shown to inhibit the NF-κB pathway, a critical regulator of inflammatory responses, thereby reducing the production of pro-inflammatory cytokines. Additionally, its ability to induce apoptosis in cancer cells while sparing normal cells underscores its potential as a selective anticancer agent.

Further research has delved into the pharmacokinetic and pharmacodynamic properties of the compound, revealing favorable bioavailability and tissue distribution profiles. These findings are crucial for the compound's transition from preclinical studies to clinical trials. However, challenges such as metabolic stability and potential off-target effects remain to be addressed in future studies.

In conclusion, Sodium (1Z,4E)-4-methyl-3-oxo-5-phenylpenta-1,4-dien-1-olate represents a promising candidate for therapeutic development, with its unique chemical structure and multifaceted biological activities. Ongoing research efforts are expected to further elucidate its mechanisms and optimize its pharmacological properties, paving the way for its potential application in treating inflammatory diseases and cancer. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full therapeutic potential.

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